N-[2,2,2-trichloro-1-(4-methyl-2-oxido-1,3,2-dioxaphospholan-2-yl)ethyl]benzenesulfonamide

• IUPAC Name: N-[2,2,2-trichloro-1-(4-methyl-2-oxo-1,3,2λ5-dioxaphospholan-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C11H13Cl3NO5PS/c1-8-7-19-21(16,20-8)10(11(12,13)14)15-22(17,18)9-5-3-2-4-6-9/h2-6,8,10,15H,7H2,1H3
• InChI Key: BNAILMRPGCYYNP-UHFFFAOYSA-N
• Canonical SMILES: CC1COP(=O)(O1)C(C(Cl)(Cl)Cl)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C11H13Cl3NO5PS
• Molecular Weight: 408.6 g/mol

Description

N-[2,2,2-trichloro-1-(4-methyl-2-oxido-1,3,2-dioxaphospholan-2-yl)ethyl]benzenesulfonamide is a useful research compound. Its molecular formula is C11H13Cl3NO5PS and its molecular weight is 408.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.931764 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Applications in Medicinal Chemistry

Benzenesulfonamide derivatives have been actively investigated for their potential therapeutic applications. For example, novel benzenesulfonamides incorporating 1,3,5-triazine moieties have been synthesized and evaluated as inhibitors of human carbonic anhydrase IX, showing potent inhibitory activity. These inhibitors are of interest for their potential application in treating diseases like cancer, where carbonic anhydrase IX plays a crucial role in tumor progression and metastasis (Lolak, Akocak, Bua, & Supuran, 2019).

Another study focused on the development of N-(4-phenoxyphenyl)benzenesulfonamide derivatives as novel nonsteroidal progesterone receptor antagonists, indicating the chemical scaffold's utility in creating drugs for conditions such as uterine leiomyoma and breast cancer (Yamada et al., 2016).

Agricultural Applications

In agriculture, benzenesulfonamide derivatives have been explored for their herbicidal activities. Compounds like chlorsulfuron and triasulfuron are notable examples, acting as selective herbicides for weed control in cereals by inhibiting plant cell division and growth, demonstrating the role of sulfonylurea and benzenesulfonamide derivatives in developing agricultural chemicals (Ray, 1982); (Sweetser, Schow, & Hutchison, 1982).